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Compound of Interest

Compound Name: FMF-01-086-2

CAS No.: 2135622-31-8

Cat. No.: B607484

. J

Emergency Response & Immediate Action

For immediate reference in case of exposure or spill.
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Event Immediate Action

Wash immediately with soap and copious water
) for 15 minutes. Do not scrub vigorously (avoids
Skin Contact . ) . .
abrading skin barrier). Remove contaminated

clothing.[1][2]

Rinse cautiously with water for 15 minutes,
Eye Contact lifting eyelids. Remove contact lenses if present.

[1] Seek medical attention.

Evacuate to fresh air.[1][2] If breathing is
) difficult, give oxygen. Evaluation by medical
Inhalation ) ]
personnel is mandatory due to the acrylamide

warhead.

Dampen with a wet paper towel (to prevent
Spill (Solid) dust) and wipe up. Do not dry sweep. Place in a

sealed hazardous waste bag.

Absorb with inert material (vermiculite/chem-
Spill (Solution) mats). Clean surface with 10% bleach followed
by 70% ethanol.

Risk Assessment & Hazard Identification

Scientific Rationale: FMF-01-086-2 is not a generic reagent; it is a targeted covalent inhibitor
(TCI) designed to form an irreversible bond with cysteine residues (specifically targeting Aurora
Kinases A/B/C) [1, 2].

Chemical Hazard Profile

o Warhead: Acrylamide (Electrophilic).

o Reactivity: Michael Acceptor. Forms irreversible covalent bonds with nucleophiles (SH-
groups).

e Potency: Nanomolar (IC50 = 29-63 nM).
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» Toxicological Concern:

o Sensitizer: Potential for haptenization (immune response triggering) upon skin contact due
to protein adduct formation [3].

o Cytotoxicity: Potent anti-proliferative agent; disrupts cell cycle (G2/M arrest).

DOT Diagram: Mechanism of Covalent Hazard

Visualizing why this compound requires specific handling beyond standard inhibitors.
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Caption: The acrylamide moiety of FMF-01-086-2 acts as a "warhead," creating permanent
bonds with biological proteins, necessitating strict barrier protection.

PPE Selection & Justification

Protocol designed to prevent contact with the electrophilic warhead.
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PPE Category Specification Scientific Justification

Permeation Resistance:
Covalent inhibitors dissolved in
o ) DMSO can penetrate single
) Double Nitrile Gloves (min 0.11
Hand Protection ) layers. The outer glove
mm thickness). _ ,

protects against the chemical,
the inner glove protects

against the solvent.

Dust Control: As a solid, the

Fume Hood (Class Il) or acrylamide warhead poses an
Respiratory N95/P100 (if hood inhalation risk. Once in
unavailable). solution, vapor pressure is low,

but aerosols remain a risk.

Chemical Splash Goggles or Mucosal Protection: Prevents
Eye Protection Safety Glasses with Side irreversible alkylation of
Shields. corneal proteins.

Skin Barrier: Prevents

) Lab Coat (Buttoned, Tyvek incidental contact with
Body Protection . .
sleeves recommended). wrists/forearms during
pipetting.

Operational Handling Protocol

Objective: Maintain compound integrity while ensuring zero exposure.

A. Weighing & Solubilization (Critical Step)

Most exposure accidents occur during the transition from solid to liquid state.

o Preparation: Allow the vial to warm to room temperature before opening (prevents
condensation and hydrolysis of the acrylamide).

o Environment: Perform all weighing inside a certified chemical fume hood.

 Static Control: Use an anti-static gun if the powder is flighty.
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» Solvent Addition:
o Solvent: DMSO (Dimethyl sulfoxide) is the preferred solvent.
o Technique: Add DMSO to the powder. Do not dump powder into DMSO.
o Note: FMF-01-086-2 is hydrophobic; vortexing may be required.

 Aliquot Storage: Immediately aliquot into single-use volumes to avoid freeze-thaw cycles
which can degrade the reactive warhead.

B. Experimental Usage (In Vitro/Cellular)[3]

o Concentration: Typical IC50 is ~30-60 nM [1]. Stock solutions are often 10 mM.
e Dilution: Perform serial dilutions in DMSO first, then transfer to media.

 Inactivation: Any leftover working solution containing media/buffer should be treated as
hazardous waste.

DOT Diagram: Safe Handling Workflow
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Caption: Step-by-step workflow to minimize warhead degradation and user exposure.
Waste Disposal & Deactivation
Principle: Covalent inhibitors must be destroyed, not just diluted.

e Solid Waste: Tips, tubes, and weigh boats contaminated with FMF-01-086-2 must be
incinerated. Label as "Toxic/Covalent Inhibitor."

e Liquid Waste: Collect in a dedicated carboy. Do not pour down the drain.

» Chemical Deactivation (Spills): Treat surface with a solution of 10% Bleach (Sodium
Hypochlorite) or a specific nucleophile scavenger (like cysteine or glutathione solution) if
available, to "quench" the reactive acrylamide group before cleaning [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: FMF-01-086-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607484#personal-protective-equipment-for-handling-
fmf-01-086-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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